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Compound of Interest

Compound Name: Bromine pentafluoride

CAS No.: 7789-30-2

Cat. No.: B1222226

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Bromine pentafluoride (BrF₅) is a highly reactive and hazardous interhalogen

compound used as a powerful fluorinating and oxidizing agent.[1][2] Its utility in specialized

chemical synthesis, such as the processing of uranium and oxygen isotope analysis, is

significant.[2] However, its extreme reactivity, corrosivity, and toxicity necessitate stringent

safety protocols and handling procedures in a laboratory setting.[2][3] BrF₅ reacts violently with

water, organic compounds, and most elements, often leading to fires or explosions.[1][2][4] This

document provides detailed protocols for the safe handling, storage, and emergency

management of Bromine pentafluoride to ensure the safety of laboratory personnel.

Physicochemical Properties and Hazard Information
Bromine pentafluoride is a colorless to pale yellow, fuming liquid with a pungent, irritating

odor.[4][5][6][7] It is a dense substance with a vapor heavier than air, which can lead to the

accumulation of hazardous vapors in low-lying areas.[3][8]

Table 1: Quantitative Data for Bromine Pentafluoride
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Property Value Reference

Molecular Formula BrF₅ [9]

Molecular Weight 174.9 g/mol [5][6]

Boiling Point 40.25 °C (104.45 °F) [2][5]

Melting Point -61.30 °C (-78.34 °F) [2]

Vapor Pressure 328 mmHg at 20 °C [5][7]

Specific Gravity 2.48 g/cm³ at 20 °C [5]

Relative Vapor Density 6.05 (Air = 1) [4][8]

Water Solubility Reacts violently [2][5]

OSHA PEL 0.1 ppm (TWA)

ACGIH TLV 0.1 ppm (TWA) [10]

NIOSH REL 0.1 ppm (TWA) [10]

IDLH 1.7 ppm [5]

NFPA 704 Rating
Health: 4, Flammability: 0,

Instability: 3, Special: W OX
[2][4]

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure

Limit; IDLH: Immediately Dangerous to Life or Health; TWA: Time-Weighted Average; W:

Reacts with water in an unusual or dangerous manner; OX: Oxidizer.

Health Hazards and First Aid
Exposure to BrF₅ is extremely dangerous. It is severely corrosive to the eyes, skin, and

respiratory tract.[3][8] Inhalation can cause severe burns to mucous membranes and lead to

pulmonary edema, a medical emergency where fluid accumulates in the lungs, with symptoms

that may be delayed.[3][10] Exposure could be fatal.[3][8]

Protocol 1: First Aid for Bromine Pentafluoride Exposure
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Move the victim away from the contaminated area immediately.

Call for immediate medical attention for any exposure, even if symptoms are not

immediately apparent.[6]

Ensure first responders are aware of the chemical involved and wear appropriate PPE.

Inhalation:

Move the exposed person to fresh air at once.[5][8]

If breathing has stopped, perform artificial respiration.[5][6]

Keep the person warm, at rest, and in a half-upright position to aid breathing.[8]

Medical observation is essential as pulmonary edema can be delayed.[10]

Skin Contact:

Immediately flush the contaminated skin with large amounts of water for at least 15-30

minutes.[8][10]

Remove all contaminated clothing while flushing.[5][8]

After initial flushing, wearing rubber gloves, continuously rub a 2.5% calcium gluconate gel

into the affected area for 1.5 hours or until medical care is available.[11]

Seek immediate medical attention.[10]

Eye Contact:

Immediately and gently flush the eyes with large amounts of water for at least 15-30

minutes, occasionally lifting the upper and lower eyelids.[8][10]

Remove contact lenses if it is safe to do so.[8]

Get immediate medical attention.[5]
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Do NOT induce vomiting.[3][8]

If the person is conscious, rinse their mouth with water.[11]

Have the victim drink one cup of water or milk if conscious.[6]

Seek immediate medical attention.[8]

Personal Protective Equipment (PPE)
Due to the severe hazards of BrF₅, comprehensive and correct use of PPE is mandatory.[1]

Table 2: Required Personal Protective Equipment
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Situation Required PPE Specifications

Routine Handling (in a fume

hood or glovebox)
Respiratory

Air-purifying respirator with

appropriate cartridges for acid

gases/halogens.

Hand
Chemical-resistant gloves

(e.g., neoprene, butyl rubber).

Eye/Face
Chemical safety goggles and a

full-face shield.[1][11]

Body
Flame-retardant lab coat, long

pants, and closed-toe shoes.

Emergency (Spill or Leak) Respiratory

Self-Contained Breathing

Apparatus (SCBA), pressure-

demand or other positive-

pressure mode.[6][10]

Hand
Heavy-duty chemical-resistant

gloves.

Eye/Face
Included with SCBA full

facepiece.

Body

Fully encapsulating, chemical-

resistant suit (e.g., DuPont

Tychem® Responder®, CSM).

[5][10]

Always have emergency eyewash stations and safety showers readily accessible in the

immediate vicinity of any potential exposure.[1][11]

Handling and Storage Protocols
Protocol 2: Standard Operating Procedure for Handling Bromine Pentafluoride

Pre-Handling Checks:

Ensure you are fully trained on the hazards and handling of BrF₅.[10]
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Verify that the fume hood or glovebox is functioning correctly.

Assemble all necessary equipment and reagents before introducing BrF₅.

Ensure an emergency response plan is in place and spill kits are readily available.

Handling:

All work must be conducted in a well-ventilated chemical fume hood or a glovebox.[8]

Use non-sparking tools to prevent ignition sources.[8]

Securely chain cylinders when in use to protect against physical damage.[11]

Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors.[11]

Storage:

Store BrF₅ in a cool, dry, well-ventilated, and locked area.[8][11]

Protect containers from sunlight and do not expose them to temperatures exceeding 50°C.

[11]

Containers must be made of corrosion-resistant materials (e.g., certain stainless steels)

and kept tightly closed.[1] Do not store in glass.[11]

Store separately from all incompatible materials.[8][12]

Post-Handling:

Close the cylinder valve after each use and when empty.[11]

Decontaminate all equipment used.

Dispose of waste according to institutional and regulatory guidelines. Do not discharge to

sewer systems.[8]

Table 3: Incompatible Materials
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Category Examples

Water and Moisture Water, steam, moist air.[2][3][10]

Organic & Combustible Materials
Fuels, alcohols, acids, grease, paper, wood,

solvents, wax.[4][8][10]

Acids
Strong acids (e.g., sulfuric, nitric), acid fumes.[3]

[10]

Metals & Salts
Most metals, metal oxides, metal salts, alkali

metals.[10][11]

Other
Halogens, reducing agents, glass, arsenic,

selenium, sulfur.[10][11]

Note: BrF₅ reacts with all known elements

except nitrogen, oxygen, and rare gases.[3][10]

Emergency Procedures
Protocol 3: Emergency Procedure for Spills and Leaks

Immediate Response:

Evacuate all non-essential personnel from the danger area immediately.[8][10]

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[5]

Eliminate all ignition sources.[10]

If the leak is from a cylinder, stop the flow of gas if it can be done without risk.[10]

Containment (Trained Personnel Only):

Only personnel wearing full emergency PPE (See Table 2) should enter the area.

Ventilate the area to disperse gas.[10]
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For liquid spills, cover the material with a dry, inert absorbent such as dry sand, earth, or

vermiculite.[3][8][10]

DO NOT use water, foam, or combustible absorbents like sawdust.[3][8][10]

NEVER direct a water jet onto the spilled liquid.[3][8]

Cleanup and Disposal:

Carefully collect the absorbed material into sealable, corrosion-resistant containers for

disposal.[8][10]

Dispose of the waste as hazardous material in accordance with local, state, and federal

regulations.[10] Contact your institution's environmental health and safety department.

Fire Response:

BrF₅ is not combustible but is a strong oxidizer that enhances the combustion of other

substances.[10]

In case of a fire involving BrF₅, DO NOT USE WATER OR FOAM.[5][10]

Use dry chemical, CO₂, or dry sand as extinguishing agents.[10]

If containers are exposed to fire, cool them from a sheltered position with a water spray,

but do not allow water to come into contact with the BrF₅ itself.[3][10] Containers may

explode in a fire.[10]

Visual Workflow Diagrams
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Caption: Standard operating workflow for handling Bromine Pentafluoride.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1222226/docs?utm_src=pdf-body-img#application-notes-handling-and-safety-protocols-for-bromine-pentafluoride
https://www.benchchem.com/product/b1222226/docs?utm_src=pdf-body#application-notes-handling-and-safety-protocols-for-bromine-pentafluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Emergency response workflow for a Bromine Pentafluoride spill.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1222226/docs?utm_src=pdf-body-img#application-notes-handling-and-safety-protocols-for-bromine-pentafluoride
https://www.benchchem.com/product/b1222226/docs?utm_src=pdf-body#application-notes-handling-and-safety-protocols-for-bromine-pentafluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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